2-(4-benzylpiperidin-1-yl)-N-(3,4-difluorophenyl)-2-oxoacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(4-benzylpiperidin-1-yl)-N-(3,4-difluorophenyl)-2-oxoacetamide is a useful research compound. Its molecular formula is C20H20F2N2O2 and its molecular weight is 358.389. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Oxidative Reactions
- Synthesis and Oxidative Capabilities : The compound 2-(4-benzylpiperidin-1-yl)-N-(3,4-difluorophenyl)-2-oxoacetamide can be synthesized and used in oxidative reactions. This includes its application in the synthesis of Bobbitt's salt and its use as an oxidant in various reactions, such as the oxidation of alcohols to carbonyl derivatives and the oxidative cleavage of benzyl ethers (Mercadante et al., 2013).
Medicinal Chemistry and Ligand Binding
- Sigma Receptor Binding : Compounds with a structure similar to this compound, like N-(1-benzylpiperidin-4-yl)arylacetamides, have been studied for their binding properties to σ1 and σ2 receptors. These compounds generally show a higher affinity for σ1 receptors compared to σ2 receptors (Huang et al., 2001).
Corrosion Inhibition
- Corrosion Inhibition : Analogous compounds with acetamide derivatives have been synthesized and evaluated as corrosion inhibitors. These compounds have shown promising inhibition efficiencies in both acidic and mineral oil mediums (Yıldırım & Cetin, 2008).
Chemical Synthesis Applications
- Chemical Synthesis : The synthesis of compounds structurally related to this compound has applications in the synthesis of other complex organic molecules. These include applications in the development of fluorescence probes for detecting reactive oxygen species and the synthesis of novel tricyclic and tetracyclic compounds with potential antiarrhythmic activities (Setsukinai et al., 2003; Abdel-Hafez et al., 2009).
Properties
IUPAC Name |
2-(4-benzylpiperidin-1-yl)-N-(3,4-difluorophenyl)-2-oxoacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20F2N2O2/c21-17-7-6-16(13-18(17)22)23-19(25)20(26)24-10-8-15(9-11-24)12-14-4-2-1-3-5-14/h1-7,13,15H,8-12H2,(H,23,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RJEGQQOHILODBY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1CC2=CC=CC=C2)C(=O)C(=O)NC3=CC(=C(C=C3)F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20F2N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
358.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.